Cas no 61357-31-1 (1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-(3-methyl-1,2-butadienyl)-)

• Product Name: 1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-(3-methyl-1,2-butadienyl)-
• CAS No: 61357-31-1
• MF: C₁₁H₁₉BO₂
• MW: 194.078363656998
• CID: 482525
• PubChem ID: 12432363
• Update Time: 2025-04-19

1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-(3-methyl-1,2-butadienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-(3-methyl-1,2-butadienyl)-
• 4,4,6-trimethyl-2-(3-methylbuta-1,2-dienyl)-1,3,2-dioxaborinane
• 61357-31-1
• DTXSID60498045
• 4,4,6-Trimethyl-2-(3-methylbuta-1,2-dien-1-yl)-1,3,2-dioxaborinane

• Inchi： 1S/C11H19BO2/c1-9(2)6-7-12-13-10(3)8-11(4,5)14-12/h7,10H,8H2,1-5H3
• InChI Key： RZQYIZUNUNKCEQ-UHFFFAOYSA-N
• SMILES： O1B(C=C=C(C)C)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 193.15147
• Monoisotopic Mass: 194.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46